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Compound of Interest

Compound Name: 5-Chlorooxindole

Cat. No.: B032874

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling
precautions for 5-Chlorooxindole. The information is intended to equip laboratory personnel
with the necessary knowledge to handle this chemical compound safely. This document
summarizes key quantitative data, outlines safe handling procedures, and presents a general
workflow for managing chemical spills. It is important to note that while 5-Chlorooxindole is a
valuable intermediate in pharmaceutical synthesis, its toxicological properties have not been
fully investigated.

Chemical and Physical Properties

The following table summarizes the known physical and chemical properties of 5-
Chlorooxindole.
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Property Value Reference
Molecular Formula CsHsCINO

Molecular Weight 167.59 g/mol

Appearance Solid

Melting Point 194 - 197 °C

Boiling Point 348.3 £ 42.0 °C (Predicted)

Slightly Soluble (2.0 g/L at

Solubility in Water
25°C)

CAS Number 17630-75-0

Hazard Identification and Classification

5-Chlorooxindole is classified as a hazardous substance. The following table outlines its
classification according to the Globally Harmonized System (GHS).
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Hazard . .

Hazard Class Signal Word Pictogram Reference
Statement

Acute Toxicity, H302: Harmful if

Warning GHSO07
Oral (Category 4) swallowed

Skin
) o H315: Causes )
Corrosion/Irritatio o Warning GHSO07
skin irritation
n (Category 2)

Serious Eye
H319: Causes
Damage/Eye ) )
o serious eye Warning GHSO07
[rritation o
irritation
(Category 2A)
Skin H317: May
Sensitization cause an allergic  Warning GHSO07
(Category 1) skin reaction
Reproductive H361f:
Toxicity Suspected of Warning GHSO08
(Category 2) damaging fertility

Hazardous to the
H412: Harmful to

i aquatic life with
environment, _ - -
long lasting

aguatic

long-term hazard
effects
(Category 3)

Safe Handling and Personal Protective Equipment
(PPE)

Adherence to strict safety protocols is mandatory when handling 5-Chlorooxindole to minimize
exposure and ensure personnel safety.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.
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e Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles or a face shield.
e Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).
o Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes.

o Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved respirator
with an appropriate particulate filter.

General Hygiene Practices

e Avoid contact with skin, eyes, and clothing.

» Do not breathe dust or aerosols.

» Wash hands thoroughly after handling and before eating, drinking, or smoking.
o Contaminated work clothing should not be allowed out of the workplace.

Storage and Disposal

o Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials
such as strong oxidizing agents. Keep the container tightly closed.

» Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations.

First Aid Measures

« If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.

 In Case of Skin Contact: Immediately wash off with soap and plenty of water. Consult a
physician.
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e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.

 |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.

Accidental Release Measures

In the event of a spill, follow the established emergency procedures. A general workflow for
handling a chemical spill is outlined below.
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Caption: General workflow for handling a chemical spill.
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Experimental Protocols for Toxicological
Assessment

Specific toxicological studies on 5-Chlorooxindole are not widely available in the public
domain. However, standardized guidelines from the Organisation for Economic Co-operation
and Development (OECD) are typically followed for assessing the skin and eye irritation
potential of chemical substances.

OECD Guideline 404: Acute Dermal Irritation/Corrosion

This test guideline describes a procedure for the hazard identification of irritant chemicals.

e Principle: The substance to be tested is applied in a single dose to the skin of an
experimental animal (typically an albino rabbit).

» Methodology: A small area of the animal's fur is clipped. The test substance is applied to a
small area of skin (approximately 6 cm?) and covered with a gauze patch and a semi-
occlusive dressing for a specified exposure period (usually 4 hours). After the exposure
period, the residual test substance is removed. The skin is then observed for signs of
erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours
after patch removal). The degree of skin reaction is scored.

OECD Guideline 405: Acute Eye Irritation/Corrosion

This test guideline provides a method for identifying substances that can cause serious eye
damage or eye irritation.

e Principle: A single dose of the test substance is applied to the eye of an experimental animal
(again, typically an albino rabbit).

» Methodology: The test substance is instilled into the conjunctival sac of one eye of the
animal. The other eye remains untreated and serves as a control. The eyes are examined for
any effects on the cornea, iris, and conjunctiva at specific time points (e.g., 1, 24, 48, and 72
hours after instillation). The severity of the eye lesions is scored.

Logical Relationship for Safe Chemical Handling
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The following diagram illustrates the logical flow of considerations and actions required for the
safe handling of a chemical like 5-Chlorooxindole.
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Caption: Logical workflow for safe chemical handling.

 To cite this document: BenchChem. [5-Chlorooxindole: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032874#5-chlorooxindole-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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